Cas no 1179483-90-9 (N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179483-90-9
• MF: C₂₀H₂₃ClN₆
• MW: 382.889822244644
• CID: 5472883
• Update Time: 2025-10-20

N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-methylphenyl)-4-N-phenyl-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine:hydrochloride
• N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C20H22N6.ClH/c1-15-8-7-11-17(14-15)22-19-23-18(21-16-9-3-2-4-10-16)24-20(25-19)26-12-5-6-13-26;/h2-4,7-11,14H,5-6,12-13H2,1H3,(H2,21,22,23,24,25);1H
• InChI Key： LTHBURIKJAKPRO-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)C1N=C(NC2C=CC=CC=2)N=C(N2CCCC2)N=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

Comprehensive Overview of N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179483-90-9)

The compound N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179483-90-9) is a highly specialized triazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine moiety and substituted phenyl groups, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of kinase inhibition and cancer therapeutics.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride has garnered attention due to its potential role in modulating cellular pathways. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug formulations. This aligns with the growing focus on drug delivery optimization, a hot topic in pharmaceutical sciences.

The compound’s 1,3,5-triazine core is a versatile scaffold in medicinal chemistry, often associated with antimicrobial and antitumor properties. Users searching for "triazine-based drug candidates" or "pyrrolidine derivatives in drug design" will find this compound particularly relevant. Its mechanism of action is hypothesized to involve interference with protein-protein interactions, a trending area in targeted therapy research.

From a synthetic chemistry perspective, the preparation of N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and amination. These methods are frequently discussed in forums focusing on heterocyclic compound synthesis, a niche yet rapidly expanding field. The compound’s CAS No. 1179483-90-9 serves as a unique identifier, essential for researchers compiling data for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict bioactive molecules. Searches for "machine learning in compound screening" often highlight such molecules as case studies. Additionally, its hydrochloride salt form is a reminder of the importance of salt selection in improving pharmacokinetic properties, a subtopic frequently queried by formulation scientists.

Environmental and regulatory considerations are also pertinent. While the compound is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with broader discussions on green chemistry and sustainable synthesis, topics gaining traction in academic and industrial research. Users interested in "eco-friendly pharmaceutical synthesis" may find the compound’s synthetic pathways insightful.

In summary, N2-(3-methylphenyl)-N4-phenyl-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179483-90-9) represents a compelling example of modern medicinal chemistry. Its structural features and potential applications resonate with current trends in drug development, computational chemistry, and biochemical research. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in innovative therapeutic strategies.